Cas no 898653-80-0 (N-(furan-2-yl)methyl-2-methoxy-4-methyl-5-(propan-2-yl)benzene-1-sulfonamide)

• Product name: N-(furan-2-yl)methyl-2-methoxy-4-methyl-5-(propan-2-yl)benzene-1-sulfonamide
• CAS No: 898653-80-0
• MF: C₁₆H₂₁NO₄S
• MW: 323.407243490219
• CID: 5954762
• PubChem ID: 6472787

N-(furan-2-yl)methyl-2-methoxy-4-methyl-5-(propan-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-2-methoxy-4-methyl-5-(propan-2-yl)benzene-1-sulfonamide
• N-(2-furylmethyl)-5-isopropyl-2-methoxy-4-methylbenzenesulfonamide
• Benzenesulfonamide, N-(2-furanylmethyl)-2-methoxy-4-methyl-5-(1-methylethyl)-
• Z285141980
• AKOS001440651
• F3237-0069
• N-(furan-2-ylmethyl)-5-isopropyl-2-methoxy-4-methylbenzenesulfonamide
• 898653-80-0
• (2-furylmethyl){[2-methoxy-4-methyl-5-(methylethyl)phenyl]sulfonyl}amine
• N-(furan-2-ylmethyl)-2-methoxy-4-methyl-5-propan-2-ylbenzenesulfonamide
• UPCMLD0ENAT5972585:001
• VU0606823-1

• Inchi： 1S/C16H21NO4S/c1-11(2)14-9-16(15(20-4)8-12(14)3)22(18,19)17-10-13-6-5-7-21-13/h5-9,11,17H,10H2,1-4H3
• InChI Key： ZZQSGRKSQWGROW-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=CO2)(=O)=O)=CC(C(C)C)=C(C)C=C1OC

Computed Properties

• Exact Mass: 323.11912932g/mol
• Monoisotopic Mass: 323.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.9Ų

Experimental Properties

• Density: 1.180±0.06 g/cm3(Predicted)
• Boiling Point: 473.4±55.0 °C(Predicted)
• pka: 10.48±0.50(Predicted)

Additional information on N-(furan-2-yl)methyl-2-methoxy-4-methyl-5-(propan-2-yl)benzene-1-sulfonamide

Comprehensive Overview of N-(furan-2-yl)methyl-2-methoxy-4-methyl-5-(propan-2-yl)benzene-1-sulfonamide (CAS No. 898653-80-0)

N-(furan-2-yl)methyl-2-methoxy-4-methyl-5-(propan-2-yl)benzene-1-sulfonamide (CAS No. 898653-80-0) is a specialized sulfonamide derivative with a unique molecular structure that combines a furan ring and a methoxy-methyl-substituted benzene core. This compound has garnered significant attention in pharmaceutical research and organic synthesis due to its potential applications in drug discovery and medicinal chemistry. The presence of both furan and sulfonamide moieties makes it a versatile building block for designing novel bioactive molecules.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their widespread use in antibacterial agents, enzyme inhibitors, and anti-inflammatory drugs. Researchers are particularly interested in N-(furan-2-yl)methyl-2-methoxy-4-methyl-5-(propan-2-yl)benzene-1-sulfonamide due to its potential to modulate biological pathways. Its structural complexity and functional groups offer opportunities for structure-activity relationship (SAR) studies, a hot topic in modern drug development.

The synthesis of CAS No. 898653-80-0 involves multi-step organic reactions, including sulfonylation and N-alkylation, which are critical for achieving high purity and yield. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize this compound, ensuring its suitability for high-throughput screening and preclinical studies. The growing interest in green chemistry has also prompted researchers to explore eco-friendly synthesis routes for this molecule.

From a biochemical perspective, N-(furan-2-yl)methyl-2-methoxy-4-methyl-5-(propan-2-yl)benzene-1-sulfonamide exhibits promising interactions with biological targets, such as proteins and enzymes. Its lipophilic nature and hydrogen-bonding capabilities make it a candidate for drug-likeness optimization, a key focus in computational chemistry and AI-driven drug design. These attributes align with the current trend of leveraging machine learning to predict molecular properties and bioactivity.

The compound's furan ring is particularly noteworthy, as furan derivatives are known for their heterocyclic reactivity and pharmacological potential. Recent studies highlight the role of furan-containing compounds in anticancer and antiviral therapies, making CAS No. 898653-80-0 a subject of ongoing investigation. Additionally, its methoxy and isopropyl groups contribute to its steric and electronic effects, influencing its binding affinity and metabolic stability.

In the context of industrial applications, N-(furan-2-yl)methyl-2-methoxy-4-methyl-5-(propan-2-yl)benzene-1-sulfonamide is explored for its utility in material science and catalysis. Its sulfonamide group can act as a ligand in metal-organic frameworks (MOFs), which are pivotal in gas storage and sensor technologies. This versatility underscores the compound's relevance beyond life sciences, addressing broader sustainability and innovation challenges.

As the scientific community continues to explore CAS No. 898653-80-0, its safety profile and toxicological data remain critical areas of study. Regulatory compliance and environmental impact assessments are essential to ensure its responsible use in research and development. With the rise of precision medicine and personalized therapeutics, this compound could play a pivotal role in next-generation small-molecule drugs.

In summary, N-(furan-2-yl)methyl-2-methoxy-4-methyl-5-(propan-2-yl)benzene-1-sulfonamide represents a fascinating intersection of organic chemistry, drug discovery, and materials engineering. Its multifunctional design and broad applicability position it as a valuable asset in advancing scientific innovation and addressing global health and technology needs.